Cas no 89913-91-7 (2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-)

2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)- structure
89913-91-7 structure
Product Name:2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-
CAS No:89913-91-7
MF:C11H22N2O
MW:198.305182933807
CID:585357
PubChem ID:13214690
Update Time:2025-04-19

2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Diazepin-2-one, hexahydro-1,3-bis(1-methylethyl)-
    • 1,3-di(propan-2-yl)-1,3-diazepan-2-one
    • 89913-91-7
    • DTXSID40528753
    • Inchi: 1S/C11H22N2O/c1-9(2)12-7-5-6-8-13(10(3)4)11(12)14/h9-10H,5-8H2,1-4H3
    • InChI Key: JDBZIHWENFNENT-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C)C)CCCCN1C(C)C

Computed Properties

  • Exact Mass: 198.173213330g/mol
  • Monoisotopic Mass: 198.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.6Ų
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